Cas no 2138308-26-4 (4-(1-Methoxyethyl)-1-azaspiro[4.5]decan-2-one)

• Product Name: 4-(1-Methoxyethyl)-1-azaspiro[4.5]decan-2-one
• CAS No: 2138308-26-4
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5998540
• PubChem ID: 165467430
• Update Time: 2025-05-22

4-(1-Methoxyethyl)-1-azaspiro[4.5]decan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1-methoxyethyl)-1-azaspiro[4.5]decan-2-one
• 2138308-26-4
• EN300-790690
• 4-(1-Methoxyethyl)-1-azaspiro[4.5]decan-2-one

• Inchi： 1S/C12H21NO2/c1-9(15-2)10-8-11(14)13-12(10)6-4-3-5-7-12/h9-10H,3-8H2,1-2H3,(H,13,14)
• InChI Key： DCNBLZNNFBQYOX-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1CC(NC21CCCCC2)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.3Ų

Additional information on 4-(1-Methoxyethyl)-1-azaspiro[4.5]decan-2-one

4-(1-Methoxyethyl)-1-azaspiro[4.5]decan-2-one: A Comprehensive Overview

4-(1-Methoxyethyl)-1-azaspiro[4.5]decan-2-one is a complex organic compound with the CAS registry number 2138308-26-4. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, typically a nitrogen or oxygen atom in this case. The structure of 4-(1-Methoxyethyl)-1-azaspiro[4.5]decan-2-one consists of a spiro ring system where a six-membered ring and a seven-membered ring are fused together, with the nitrogen atom serving as the bridgehead.

The spiro ring system in this compound plays a crucial role in its chemical properties and potential applications. Spiro compounds are known for their unique electronic and steric properties, which often make them valuable in various fields such as pharmaceuticals, agrochemicals, and materials science. The presence of the methoxy group (–OCH₃) in the structure adds electron-donating effects, which can influence the compound's reactivity and stability.

Recent studies have highlighted the importance of spiro compounds in drug design due to their ability to modulate biological activities through specific interactions with target proteins. For instance, research has shown that spiro compounds can act as inhibitors of certain enzymes or receptors, making them potential candidates for therapeutic interventions. The methoxy group in 4-(1-Methoxyethyl)-1-azaspiro[4.5]decan-2-one may enhance its bioavailability or pharmacokinetic properties, which are critical factors in drug development.

The synthesis of 4-(1-Methoxyethyl)-1-azaspiro[4.5]decan-2-one involves a multi-step process that typically includes ring-forming reactions and functional group transformations. One common approach is to use cyclization reactions where appropriate precursors are subjected to conditions that promote the formation of the spiro ring system. The introduction of the methoxy group is often achieved through etherification or alkylation reactions, ensuring its stability within the molecule.

In terms of applications, spiro compounds like 4-(1-Methoxyethyl)-1-azaspiro[4.5]decan-2-one have shown promise in the development of new materials with tailored properties. For example, their unique electronic characteristics make them suitable for use in organic electronics or as building blocks for advanced materials such as polymers or nanoparticles.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the physical and chemical properties of complex molecules like 4-(1-Methoxyethyl)-1-azaspiro[4.5]decan-2-one with high accuracy. These computational tools allow for the optimization of synthetic routes and the prediction of potential biological activities, significantly accelerating drug discovery processes.

In conclusion, 4-(1-Methoxyethyl)-1-azaspiro[4.5]decan-2-one (CAS No 2138308-26-4) is a fascinating compound with a wealth of potential applications across various scientific disciplines. Its unique structure and functional groups make it an attractive target for further research and development in fields ranging from pharmaceuticals to materials science.